4-Bromo-3,6-dihydro-2H-pyridine-1-carbonyl chloride

• IUPAC Name: 4-bromo-3,6-dihydro-2H-pyridine-1-carbonyl chloride
• InChI: InChI=1S/C6H7BrClNO/c7-5-1-3-9(4-2-5)6(8)10/h1H,2-4H2
• InChI Key: JSCAFATYIATJLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1Br)C(=O)Cl
• Molecular Formula: C6H7BrClNO
• Molecular Weight: 224.48 g/mol

Description

4-Bromo-3,6-dihydro-2H-pyridine-1-carbonyl chloride is a chemical compound that has gained significant attention in scientific research. This compound is widely used in the pharmaceutical industry for the synthesis of various drugs.

Scientific Research Applications

• Synthesis of Novel Compounds : This compound serves as a key intermediate in the synthesis of new heterocyclic compounds. For instance, it has been used in the synthesis of N-polyfluoroalkylated heterocycles, which are important in medicinal chemistry due to their potential biological activities (Kolomeitsev et al., 1996).

• Development in Cross-Electrophile Coupling : This compound plays a role in advancing cross-electrophile coupling techniques. A study demonstrated its application in the nickel-catalyzed cross-electrophile coupling of aryl chlorides with primary alkyl chlorides, which is significant in the field of organic synthesis (Kim et al., 2020).

• Innovative Reaction Mechanisms : Research has explored its role in facilitating unique reaction mechanisms, such as the [4 + 1 + 1] annulations of α-bromo carbonyls and 1-azadienes toward fused benzoazaheterocycles, contributing to the development of new synthetic methodologies (Zeng et al., 2019).

• Application in Titrimetric Analysis : It has been used in the titrimetric determination of various organic compounds, demonstrating its utility in analytical chemistry (Verma et al., 1978).

• Contributions to Material Science : The compound is instrumental in the synthesis of complex molecules with potential applications in materials science, such as liquid crystalline compounds and luminescent materials (Xu et al., 2014).

• Role in Biological Studies : Studies have shown its application in synthesizing compounds with antibacterial properties and surface activity, highlighting its significance in pharmaceutical and biological research (El-Sayed, 2006).